Cas no 1676-75-1 (Z-Ser-OtBu)

• Product Name: Z-Ser-OtBu
• CAS No: 1676-75-1
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• MDL: MFCD00038275
• CID: 41781
• Update Time: 2025-04-18

Z-Ser-OtBu Chemical and Physical Properties

Names and Identifiers

• N-Cbz-O-tert-Butyl-L-serine
• N-[(Benzyloxy)carbonyl]-O-[tert-butyl]-L-serine
• Z-Ser(tBu)-OH
• N-Carbobenzoxy-O-tert-butyl-L-serine
• N-Carbobenzoxy-O-(tert)-butyl-L-serine
• (S)-2-(((Benzyloxy)carbonyl)amino)-3-(tert-butoxy)propanoic acid
• Benzyloxycarbonyl-O-t-butyl-L-serine
• Z-L-Ser(tBu)-OH
• (2S)-3-[(2-methylpropan-2-yl)oxy]-2-(phenylmethoxycarbonylamino)propanoic acid
• N-Z-O-tert-butyl-L-serine
• N-Benzyloxycarbonyl-O-tert-butyl-L-serine
• Z-SER(BUT)-OH
• Cbz-Ser(tBu)-OH
• Z-SERINE(TBU)-OH
• Cbz-L-Ser(tBu)-OH
• Z-T-BUTYL-L-SERINE
• Z-SER(TBU)-OH.DCHA
• Z-O-T-BUTYL-L-SERINE
• N-Cbz-O-tert-butyl-L
• Z-Ser-OtBu
• (S)-2-(benzyloxycarbonylamino)-3-tert-butoxypropanoic acid
• z-ser(t-bu)-oh
• N-alpha-Benzyloxycarbonyl-O-t-butyl-L-serine
• Cbz-L-Ser(tBu)

• MDL： MFCD00038275
• Inchi： 1S/C15H21NO5/c1-15(2,3)21-10-12(13(17)18)16-14(19)20-9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key： TXDGEONUWGOCJG-LBPRGKRZSA-N
• SMILES： O(C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)C(C)(C)C
• BRN： 2000284

Computed Properties

• Exact Mass: 295.14200
• Monoisotopic Mass: 295.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.1740
• Melting Point: 85.0 to 89.0 deg-C
• Boiling Point: 465.3 °C at 760 mmHg
• Flash Point: 235.2 °C
• Refractive Index: 20.5 ° (C=1, EtOH)
• PSA: 84.86000
• LogP: 2.57200
• Specific Rotation: 20° (C=2, EtOH)
• Solubility: Not determined

Z-Ser-OtBu Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Acids/Esters